Cas no 7668-23-7 (1,2-Benzisothiazol-3-amine, N-phenyl-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3-amine, N-phenyl-, 1,1-dioxide
• CAS No: 7668-23-7
• MF: C₁₃H₁₀N₂O₂S
• MW: 258.295701503754
• CID: 1785803
• PubChem ID: 686902
• Update Time: 2025-04-21

1,2-Benzisothiazol-3-amine, N-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3-amine, N-phenyl-, 1,1-dioxide
• CHEMBL4092645
• AB00123606-04
• DTXSID701032819
• 3-anilino-1H-1,2-benzisothiazole-1,1-dione
• Enamine_001086
• 3-anilino-1,2-benzisothiazole 1,1-dioxide
• HMS1397B08
• AKOS000295039
• 7668-23-7
• CCG-103583
• SR-01000394313-1
• 1,1-dioxo-N-phenyl-1,2-benzothiazol-3-amine
• N-phenyl-1,2-benzisothiazol-3-amine 1,1-dioxide
• NCGC00276561-01
• SR-01000394313
• PMSHCTAHVFWNET-UHFFFAOYSA-N
• SCHEMBL8976661

• Inchi： 1S/C13H10N2O2S/c16-18(17)12-9-5-4-8-11(12)13(15-18)14-10-6-2-1-3-7-10/h1-9H,(H,14,15)
• InChI Key： PMSHCTAHVFWNET-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(NC2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 258.0464
• Monoisotopic Mass: 258.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• PSA: 59.06